2’-Deoxy-N-(2-methyl-1-oxopropyl)-guanosine
2’-Deoxy-N-(2-methyl-1-oxopropyl)-guanosine
Brand Name:
Vulcanchem
CAS No.:
68892-42-2
VCID:
VC0049011
InChI:
InChI=1S/C14H19N5O5/c1-6(2)12(22)17-14-16-11-10(13(23)18-14)15-5-19(11)9-3-7(21)8(4-20)24-9/h5-9,20-21H,3-4H2,1-2H3,(H2,16,17,18,22,23)/t7-,8+,9+/m0/s1
SMILES:
CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)C3CC(C(O3)CO)O
Molecular Formula:
C14H19N5O5
Molecular Weight:
337.33 g/mol
2’-Deoxy-N-(2-methyl-1-oxopropyl)-guanosine
CAS No.: 68892-42-2
Reference Standards
VCID: VC0049011
Molecular Formula: C14H19N5O5
Molecular Weight: 337.33 g/mol
| CAS No. | 68892-42-2 |
|---|---|
| Product Name | 2’-Deoxy-N-(2-methyl-1-oxopropyl)-guanosine |
| Molecular Formula | C14H19N5O5 |
| Molecular Weight | 337.33 g/mol |
| IUPAC Name | N-[9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide |
| Standard InChI | InChI=1S/C14H19N5O5/c1-6(2)12(22)17-14-16-11-10(13(23)18-14)15-5-19(11)9-3-7(21)8(4-20)24-9/h5-9,20-21H,3-4H2,1-2H3,(H2,16,17,18,22,23)/t7-,8+,9+/m0/s1 |
| Standard InChIKey | SIDXEQFMTMICKG-DJLDLDEBSA-N |
| Isomeric SMILES | CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)[C@H]3C[C@@H]([C@H](O3)CO)O |
| SMILES | CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)C3CC(C(O3)CO)O |
| Canonical SMILES | CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)C3CC(C(O3)CO)O |
| Synonyms | 2-N-Isobutyryl-2’-deoxyguanosine; N-Isobutyryldeoxyguanosine; N2-Isobutyryl-2’-deoxyguanosine; N2-Isobutyryldeoxyguanosine |
| PubChem Compound | 688078 |
| Last Modified | Nov 14 2021 |
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